Cas no 88499-80-3 (6-Heptynimidic acid, ethyl ester, hydrochloride)

• Product Name: 6-Heptynimidic acid, ethyl ester, hydrochloride
• CAS No: 88499-80-3
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 630502
• PubChem ID: 13206797
• Update Time: 2025-04-19

6-Heptynimidic acid, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Heptynimidic acid, ethyl ester, hydrochloride
• ethyl hept-6-ynimidate,hydrochloride
• DTXSID40527746
• 88499-80-3
• Ethyl hept-6-ynimidate--hydrogen chloride (1/1)

• Inchi： 1S/C9H15NO.ClH/c1-3-5-6-7-8-9(10)11-4-2;/h1,10H,4-8H2,2H3;1H
• InChI Key： AJJYWFVLNSMICW-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CCCCC#C)=N

Computed Properties

• Exact Mass: 189.0920418g/mol
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų